Cas no 63559-01-3 (7-Thiabicyclo[4.2.0]octa-1,3,5-triene)

• Product name: 7-Thiabicyclo[4.2.0]octa-1,3,5-triene
• CAS No: 63559-01-3
• MF: C₇H₆S
• MW: 122.18754
• CID: 426193
• PubChem ID: 640624

7-Thiabicyclo[4.2.0]octa-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 7-Thiabicyclo[4.2.0]octa-1,3,5-triene
• benzothiete
• InChI=1/C7H6S/c1-2-4-7-6(3-1)5-8-7/h1-4H,5H
• DTXSID20348779
• SCHEMBL15761043
• 63559-01-3

• Inchi： InChI=1S/C7H6S/c1-2-4-7-6(3-1)5-8-7/h1-4H,5H2
• InChI Key： KUGJQUKMALCUKX-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2S1

Computed Properties

• Exact Mass: 122.01908
• Monoisotopic Mass: 122.01902136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0